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Introduction

The thiosulfate ion (S20327), a fascinating oxyanion of sulfur, plays a crucial role in various
chemical and biological processes, from its use as an antidote for cyanide poisoning to its
involvement in microbial metabolism.[1] Understanding its electronic structure is paramount to
elucidating its reactivity, stability, and interactions in complex systems. This technical guide
provides an in-depth exploration of the theoretical studies that have illuminated the electronic
landscape of the thiosulfate ion, offering a valuable resource for researchers in chemistry,
biology, and pharmacology.

Molecular Geometry and Symmetry

The thiosulfate ion consists of a central sulfur atom bonded to a terminal sulfur atom and three
oxygen atoms. Computationally and experimentally, it has been established that the ion adopts
a tetrahedral geometry around the central sulfur atom, belonging to the Csv point group.[1] This
symmetry implies a three-fold rotational axis (Cs) passing through the S-S bond and three
vertical mirror planes (ov) that each contain the S-S bond and one of the S-O bonds.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b104663?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Thiosulfate
https://en.wikipedia.org/wiki/Thiosulfate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Cs axis

Figure 1: Csv Symmetry of the Thiosulfate lon
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Figure 2: A Typical Computational Chemistry Workflow
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Figure 3: Simplified Molecular Orbital Energy Level Concept
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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